methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate

• IUPAC Name: methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate
• InChI: InChI=1S/C16H14Cl2O4/c1-20-16(19)11-2-5-13(6-3-11)21-8-9-22-15-7-4-12(17)10-14(15)18/h2-7,10H,8-9H2,1H3
• InChI Key: XWMRREVYYUITRN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2O4
• Molecular Weight: 341.2 g/mol

Description

Methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate, also known as dicamba methyl ester, is a chemical compound used in agriculture as a herbicide. It belongs to the benzoic acid family and is structurally similar to the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D). Dicamba methyl ester is used to control broadleaf weeds in various crops such as soybeans, cotton, and corn.

Mechanism of Action

Dicamba methyl ester acts as a synthetic auxin, disrupting the normal growth and development of plants. It mimics the natural plant hormone auxin and causes abnormal growth, leading to the death of the plant.
Biochemical and Physiological Effects:
Dicamba methyl ester has been shown to affect the metabolism of plants, leading to the accumulation of reactive oxygen species and ultimately cell death. It also affects the expression of genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

Dicamba methyl ester is a widely used herbicide in agriculture, and its effects on plants have been extensively studied. However, its use in laboratory experiments can be limited by its potential to drift and cause damage to non-target crops. Careful application and handling are necessary to ensure accurate and reliable results.

Future Directions

1. Development of new formulations of methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester with improved efficacy and reduced environmental impact.
2. Investigation of the potential for methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester to be used in combination with other herbicides to control resistant weeds.
3. Study of the effects of methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester on soil microbiota and ecosystem health.
4. Research into the molecular mechanisms underlying the herbicidal activity of methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester.
5. Investigation of the potential for methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester to be used in non-agricultural settings, such as invasive plant control.
In conclusion, methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester is a widely used herbicide with a complex mechanism of action. Its effects on plants have been extensively studied, and further research is needed to develop new formulations and investigate its potential for use in non-agricultural settings. Careful handling and application are necessary to ensure accurate and reliable results in laboratory experiments.

Synthesis Methods

Dicamba methyl ester can be synthesized through the esterification of methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate with methanol in the presence of a catalyst such as sulfuric acid. The reaction takes place under reflux conditions and yields the methyl ester as a white crystalline solid.

Scientific Research Applications

Dicamba methyl ester has been extensively studied for its herbicidal properties. It is effective in controlling a wide range of broadleaf weeds, including those that are resistant to other herbicides. Research has also been conducted on the environmental impact of methyl 4-[2-(2,4-dichlorophenoxy)ethoxy]benzoate methyl ester, particularly its potential to drift and cause damage to non-target crops.